Cas no 186956-98-9 (4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide)

• Product Name: 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide
• CAS No: 186956-98-9
• MF: C₈H₁₀Br₂N₂O₂
• MW: 325.985200405121
• MDL: MFCD06200910
• CID: 3047219
• PubChem ID: 2763349
• Update Time: 2025-05-27

4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide
• AKOS005069338
• C8H10Br2N2O2
• MFCD06200910
• SCHEMBL7144789
• 10X-0706
• Q27457054
• 186956-98-9
• 4,5-Dibromo-N-(3-hydroxypropyl)pyrrole-2-carboxamide
• UAVIBMSTKCBELE-UHFFFAOYSA-N
• 9Z0
• CS-0266541
• Z1269132300
• 4,5-Dibromo-2-[(3-hydroxyprop-1-yl)carbamoyl]-1H-pyrrole

• MDL： MFCD06200910
• Inchi： 1S/C8H10Br2N2O2/c9-5-4-6(12-7(5)10)8(14)11-2-1-3-13/h4,12-13H,1-3H2,(H,11,14)
• InChI Key： UAVIBMSTKCBELE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(NCCCO)=O)N1)Br

Computed Properties

• Exact Mass: 325.90885g/mol
• Monoisotopic Mass: 323.91090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Melting Point: 160-162°C

4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide

Recent Advances in the Study of 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide (CAS: 186956-98-9)

The compound 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide (CAS: 186956-98-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide as a promising scaffold for the development of novel bioactive molecules. The compound's pyrrole-carboxamide core, coupled with the dibromo substitution, has been shown to exhibit significant interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the activity of key enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are critical targets in the treatment of inflammation and cancer. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms and structure-activity relationships (SAR) of 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory and anti-cancer agents.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an antimicrobial agent. The researchers synthesized a series of derivatives and evaluated their activity against a panel of bacterial and fungal pathogens. The results indicated that 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide exhibits broad-spectrum antimicrobial activity, particularly against drug-resistant strains of Staphylococcus aureus and Candida albicans. This opens new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and toxicological profiles of 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide with greater accuracy. Molecular dynamics simulations and quantitative structure-activity relationship (QSAR) models have provided valuable insights into the compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. These computational tools are instrumental in guiding the optimization of the compound for clinical development.

In conclusion, the latest research on 4,5-Dibromo-N-(3-hydroxypropyl)-1H-pyrrole-2-carboxamide (CAS: 186956-98-9) underscores its potential as a versatile scaffold for drug discovery. Its demonstrated biological activities, coupled with ongoing synthetic and computational advancements, position this compound as a promising candidate for further investigation. Future studies should focus on in vivo validation of its therapeutic effects and the development of optimized derivatives with enhanced efficacy and safety profiles.